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Compound of Interest

2-Hydroxy-4-
Compound Name:
Methoxybenzaldehyde

Cat. No. B030951

For researchers and scientists in the dynamic field of drug development, ensuring a safe
laboratory environment is paramount. This guide provides essential, immediate safety and
logistical information for handling 2-Hydroxy-4-Methoxybenzaldehyde, a compound
frequently used in the synthesis of various pharmaceutical agents. Adherence to these
protocols is critical for minimizing risk and ensuring the integrity of your research.

Chemical Identifier and Hazard Information

Identifier Value

Chemical Name 2-Hydroxy-4-Methoxybenzaldehyde
CAS Number 673-22-3

Molecular Formula C8HB03

Causes skin irritation, Causes serious eye

Hazard Statements irritation, May cause respiratory irritation.[1][2][3]

[4]115]

Signal Word Warning[1][4]
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Personal Protective Equipment (PPE) Requirements

The following table summarizes the necessary personal protective equipment when handling 2-
Hydroxy-4-Methoxybenzaldehyde. It is imperative to use the correct PPE to prevent
exposure and ensure personal safety.

Protection Type Specific Equipment Standards/Notes

o Must conform to appropriate
Safety glasses with side-
government standards such as

NIOSH (US) or EN 166 (EU).
[1][2]

Eye Protection shields or chemical safety
goggles.[1][2][3]

Gloves must be inspected prior
) Compatible chemical-resistant  to use. Use proper glove
Hand Protection ) )
gloves.[2][3] removal technique to avoid

skin contact.[1]

) ) Protective clothing to prevent Lab coat or other suitable
Skin and Body Protection ] ] ]
skin exposure.[2][6] protective clothing.

Required when workplace
Government-approved N
) ) ) conditions warrant, such as
Respiratory Protection respirator (e.g., dust mask type

inadequate ventilation or
N95).[3]

potential for dust generation.[2]

Step-by-Step Handling and Emergency Protocols

Proper handling and preparedness for emergencies are crucial. The following sections provide
detailed procedural guidance.

Engineering Controls and Handling Procedures:

o Ventilation: Always handle 2-Hydroxy-4-Methoxybenzaldehyde in a well-ventilated area.[1]
[2][6] The use of a fume hood or local exhaust ventilation is strongly recommended to
minimize inhalation of dust or vapors.[1][3][6]

¢ Avoiding Dust Formation: Take measures to avoid the formation of dust and aerosols during
handling.[1]
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e Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
breaks or at the end of the workday.[1][2][3]

» Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[2][3] Do not breathe
dust, fumes, gas, mist, vapors, or spray.[1][6]

First-Aid Measures:

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.
Seek medical attention.[1][2][3]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.[2]

[3] If skin irritation occurs, get medical advice.[1]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ) )
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

[3]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
i and have them drink 2-4 cupfuls of milk or
Ingestion ) _
water. Never give anything by mouth to an

unconscious person. Seek medical attention.[1]

[2]

Accidental Release Measures:

e Personal Precautions: Wear appropriate personal protective equipment, including a
respirator, chemical safety goggles, rubber boots, and heavy rubber gloves.[3] Evacuate
personnel to a safe area.[1]
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o Containment and Cleaning: Sweep up the spilled material, taking care to avoid generating
dust, and place it in a suitable, closed container for disposal.[1][2][3]

o Ventilation and Site Cleaning: Ventilate the area of the spill and wash the spill site after the
material has been collected.[3]

e Environmental Precautions: Do not let the product enter drains.[1]
Storage and Disposal Plan
Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents and strong bases.[2][3]

o Keep the container tightly closed.[1][2][3]
Disposal:
¢ Dispose of the chemical and its container as hazardous waste.[6]

o Consult with an approved waste disposal plant and follow all local, state, and national
regulations.[1][6]

o One method of disposal is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Workflow for Safe Handling of 2-Hydroxy-4-
Methoxybenzaldehyde
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Workflow for Safe Handling of 2-Hydroxy-4-Methoxybenzaldehyde

Preparation & Risk Assessment

Proceed to handling

Don Personal Protective Equipment (PPE)
- Goggles
- Gloves
- Lab Coat
- Respirator (if needed)

Enter work area

Handling Operations
- Use in well-ventilated area (fume hood)
- Avoid dust generation
- Avoid contact with skin and eyes

Store unused chemical

~
~

Storage
- Tightly closed container
- Cool, dry, well-ventilated area

/
/After containment & first aid

Decontamination & Waste Disposal
- Clean work area
- Dispose of waste in designated hazardous waste container

After disposal

Doff PPE & Personal Hygiene
- Remove gloves properly
- Wash hands thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Hydroxy-4-Methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b030951?utm_src=pdf-custom-synthesis
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2695303_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2695303_EN.htm
https://file1.lookchem.com/msds/2009-6/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12971&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-Methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-Methoxybenzaldehyde
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.benchchem.com/product/b030951#personal-protective-equipment-for-handling-2-hydroxy-4-methoxybenzaldehyde
https://www.benchchem.com/product/b030951#personal-protective-equipment-for-handling-2-hydroxy-4-methoxybenzaldehyde
https://www.benchchem.com/product/b030951#personal-protective-equipment-for-handling-2-hydroxy-4-methoxybenzaldehyde
https://www.benchchem.com/product/b030951#personal-protective-equipment-for-handling-2-hydroxy-4-methoxybenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030951?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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